Cas no 1787545-10-1 (2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide)

• Product Name: 2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide
• CAS No: 1787545-10-1
• MF: C₁₆H₁₄ClNO₂
• MW: 287.740863323212
• CID: 5467790
• Update Time: 2025-10-22

2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide
• 2-chloro-N-(2,3-dihydro-1-benzofuran-3-ylmethyl)benzamide

• Inchi： 1S/C16H14ClNO2/c17-14-7-3-1-6-13(14)16(19)18-9-11-10-20-15-8-4-2-5-12(11)15/h1-8,11H,9-10H2,(H,18,19)
• InChI Key： APOFRUUFILZPPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1COC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 287.0713064 g/mol
• Monoisotopic Mass: 287.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.74
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3

Additional information on 2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide

Comprehensive Overview of 2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide (CAS No. 1787545-10-1): Properties, Applications, and Research Insights

2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide (CAS No. 1787545-10-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. This benzamide derivative combines a chlorobenzene moiety with a dihydrobenzofuran scaffold, making it a promising candidate for drug discovery and material science applications. Its molecular formula, C₁₆H₁₄ClNO₂, reflects a balanced hydrophobicity and molecular weight ideal for bioavailability studies.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted compounds like 2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide as key targets for virtual screening. Researchers are increasingly leveraging machine learning models to predict its binding affinity with proteins involved in inflammation and metabolic disorders. The compound’s heterocyclic framework aligns with the growing demand for fragment-based drug design, a hot topic in medicinal chemistry forums and publications.

From a synthetic perspective, the preparation of CAS No. 1787545-10-1 typically involves amide coupling reactions between 2-chlorobenzoic acid derivatives and 3-aminomethyl-2,3-dihydrobenzofuran. Optimizing such reactions under green chemistry conditions—such as using catalytic methods or biodegradable solvents—has become a focal point to meet sustainability goals. These advancements address frequent search queries like "eco-friendly synthesis of benzamide derivatives" or "catalysts for amide bond formation".

The compound’s physicochemical properties—including a logP value of ~3.2 and moderate solubility in polar organic solvents—make it suitable for formulation studies. In pharmacokinetic research, its metabolic stability and CYP450 enzyme interactions are critical parameters being investigated, as evidenced by rising searches for "ADME profiling of heterocyclic compounds". Such data are vital for preclinical development pipelines.

Beyond pharmaceuticals, 2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide has potential in agrochemical innovation. Its structural motifs resemble those of plant growth regulators and pest control agents, sparking interest in crop protection applications. This aligns with global discussions on sustainable agriculture and food security, topics frequently explored in scientific databases and patent filings.

Analytical characterization of CAS No. 1787545-10-1 employs techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. Researchers often search for "spectral data of dihydrobenzofuran derivatives" or "quality control methods for benzamides", underscoring the need for standardized protocols. The compound’s crystalline form and polymorphism are additional areas of study, particularly for solid-state chemistry applications.

In conclusion, 2-chloro-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]benzamide represents a versatile chemical entity with multidisciplinary relevance. Its integration into high-throughput screening libraries and alignment with green synthesis trends position it as a compound of enduring scientific and industrial interest. Ongoing research will likely uncover further applications, driven by evolving biomolecular targets and technological advancements in chemical analysis.